Cas no 406951-04-0 ((2S)-3-Hydroxy-2-methanesulfonamidopropanoic Acid)

(2S)-3-Hydroxy-2-methanesulfonamidopropanoic acid is a chiral sulfonamide derivative with a hydroxy acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S) configuration ensures high enantiopurity, which is critical for asymmetric synthesis and drug development. The compound’s methanesulfonamido and hydroxy acid moieties provide reactive sites for further derivatization, enabling its use in peptide modifications and enzyme inhibitor design. Its water solubility and stability under physiological conditions enhance its utility in biochemical research. This compound is particularly valuable in medicinal chemistry for probing sulfonamide-based pharmacophores and developing targeted therapeutics with improved selectivity.
(2S)-3-Hydroxy-2-methanesulfonamidopropanoic Acid structure
406951-04-0 structure
Product name:(2S)-3-Hydroxy-2-methanesulfonamidopropanoic Acid
CAS No:406951-04-0
MF:C4H9NO5S
MW:183.182960271835
MDL:MFCD12796049
CID:3461956
PubChem ID:40618715

(2S)-3-Hydroxy-2-methanesulfonamidopropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • L-SERINE, N-(METHYLSULFONYL)-
    • (2S)-3-Hydroxy-2-methanesulfonamidopropanoic Acid
    • MDL: MFCD12796049

(2S)-3-Hydroxy-2-methanesulfonamidopropanoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-90600-1.0g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
1.0g
$943.0 2024-05-21
Enamine
EN300-90600-2.5g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
2.5g
$1848.0 2024-05-21
Enamine
EN300-90600-5.0g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
5.0g
$2732.0 2024-05-21
Enamine
EN300-90600-10.0g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
10.0g
$4052.0 2024-05-21
Enamine
EN300-90600-1g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
1g
$943.0 2023-09-06
1PlusChem
1P019SBW-5g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
5g
$3439.00 2023-12-17
A2B Chem LLC
AV35436-100mg
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
100mg
$379.00 2024-04-20
1PlusChem
1P019SBW-2.5g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
2.5g
$2346.00 2023-12-17
1PlusChem
1P019SBW-10g
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
10g
$5071.00 2023-12-17
1PlusChem
1P019SBW-100mg
(2S)-3-hydroxy-2-methanesulfonamidopropanoic acid
406951-04-0 95%
100mg
$465.00 2024-05-03

Additional information on (2S)-3-Hydroxy-2-methanesulfonamidopropanoic Acid

Exploring the Properties and Applications of (2S)-3-Hydroxy-2-Methanesulfonamidopropanoic Acid

(2S)-3-Hydroxy-2-Methanesulfonamidopropanoic Acid, also known by its CAS registry number CAS No. 406951-04-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral molecule, with the (2S) configuration indicating its specific stereochemistry. The presence of a hydroxyl group (-OH) at the 3-position and a methanesulfonamide group (-SO₂NHCH₃) at the 2-position contributes to its unique chemical properties and biological activity.

The synthesis of (2S)-3-Hydroxy-2-Methanesulfonamidopropanoic Acid involves a series of carefully controlled reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have made it possible to produce this compound in high enantiomeric excess, which is crucial for its application in pharmaceuticals and other specialized fields. The compound's structure makes it a valuable building block for the development of bioactive molecules, particularly in drug discovery.

One of the most notable applications of (2S)-3-Hydroxy-2-Methanesulfonamidopropanoic Acid is in the field of medicinal chemistry. Its chiral center and functional groups make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. Recent studies have shown that this compound exhibits potential as a lead molecule in the development of treatments for various diseases, including neurodegenerative disorders and inflammatory conditions.

The physical properties of CAS No. 406951-04-0 are also worth noting. It has a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, (2S)-3-Hydroxy-2-Methanesulfonamidopropanoic Acid has been shown to exhibit moderate inhibitory effects on certain enzymes, such as kinases and proteases. These findings suggest that it could serve as a starting point for developing enzyme inhibitors with therapeutic potential. Furthermore, its stereochemistry plays a critical role in determining its bioactivity, highlighting the importance of chirality in drug design.

Recent research has also focused on the metabolic stability and pharmacokinetics of CAS No. 406951-04-0. Studies conducted in preclinical models have revealed that this compound has acceptable oral bioavailability and demonstrates minimal toxicity at therapeutic doses. These attributes make it a promising candidate for further development into a clinical drug.

In addition to its pharmacological applications, (2S)-3-Hydroxy-2-Methanesulfonamidopropanoic Acid has found use in academic research as a chiral auxiliary in organic synthesis. Its ability to induce asymmetry in chemical reactions has made it a valuable tool for constructing complex molecules with high enantioselectivity.

The continued exploration of this compound's properties is expected to yield further insights into its potential applications. Researchers are currently investigating its interactions with various biological systems, as well as exploring methods to optimize its synthesis for large-scale production.

In conclusion, (2S)-3-Hydroxy-2-Methanesulfonamidopropanoic Acid, or CAS No. 406951-04-0, represents an important molecule with diverse applications in chemistry and pharmacology. Its unique structure, stereochemistry, and biological activity make it a valuable asset for advancing scientific research and developing innovative therapies.

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